Histidine protein methyltransferase 1 homolog (142-156)
Description
Histidine protein methyltransferase 1 homolog
Scientific Research Applications
SETD3 as Actin-Specific Histidine N-Methyltransferase : SETD3 protein has been identified as an actin-specific histidine N-methyltransferase. It catalyzes the methylation of β-actin at the H73 residue, which is essential for maintaining cytoskeleton integrity. This discovery has shed light on the molecular identity of protein histidine N-methyltransferase in vertebrates and highlights the substrate specificity of SET-domain-containing enzymes (Kwiatkowski et al., 2018).
Role in Cell Growth and mRNA Processing : The Saccharomyces cerevisiae ABD1 gene, encoding RNA (guanine-7-)-methyltransferase, is essential for cell growth. Mutational analysis of ABD1 has substantiated the critical role of cap methylation in eukaryotic cells (Mao et al., 1996).
METTL9 Mediated Pervasive 1-Methylhistidine Modification : METTL9 is a broad-specificity methyltransferase mediating the formation of 1-methylhistidine in various proteins, such as the immunomodulatory protein S100A9 and the NDUFB3 subunit of mitochondrial respiratory Complex I. This modification affects respiration and reduces zinc binding affinity, establishing METTL9-mediated 1-methylhistidine as a significant protein modification (Davydova et al., 2021).
Structural Insights into SETD3 Protein : Research has detailed the structure, activity, and function of the SETD3 protein histidine methyltransferase, emphasizing its role in various biological processes including cell cycle, apoptosis, carcinogenesis, response to hypoxic conditions, and enterovirus pathogenesis (Witecka et al., 2021).
SETD3's Target Specificity Alteration : Engineering active-site variants of SETD3 can switch its target specificity from histidine to lysine, providing insights into the structural parameters defining target amino acid specificity of SET enzymes (Dai et al., 2020).
Properties
sequence |
PGENIVSKSFSSHSD |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
Histidine protein methyltransferase 1 homolog (142-156) |
Origin of Product |
United States |
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